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Compound of Interest

Compound Name: Dimethyl isophthalate

Cat. No.: B047668

Ensuring laboratory safety is paramount for researchers, scientists, and drug development
professionals. This guide provides essential, immediate safety protocols and logistical plans for
the handling and disposal of Dimethyl isophthalate, a common ingredient in polyester resins

and a plasticizer. Adherence to these procedures is critical to minimize exposure and mitigate
potential hazards.

Essential Safety and Physical Properties

Dimethyl isophthalate is a white, odorless solid.[1][2][3][4] While it is not classified as a
hazardous substance under Regulation (EC) No 1272/2008, proper handling is crucial to
prevent potential irritation and ensure a safe laboratory environment.[5]
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Property Data

Physical State Solid[1][2][31[4]

Appearance White[1][2][3][4]

Odor Odorless[1][2][3][4]

Melting Point 66 - 69 °C / 150.8 - 154.4 °F[3][6]
Flash Point 138 °C / 280.4 °F[1][3][7]

Water Solubility Insoluble[1][2]

Oral Toxicity (LD50 Rat) 4390 mg/kg[2]

Dermal Toxicity (LD50 Rat) > 2000 mg/kg[2]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for the safe handling of Dimethyl isophthalate,
from initial preparation to final disposal.

Preparation and Engineering Controls

o Ventilation: Always handle Dimethyl isophthalate in a well-ventilated area to minimize dust
generation and accumulation.[6][8] Use local exhaust ventilation where emissions are likely.

[5]18]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[6][9]

« Ignition Sources: Keep the chemical away from heat and all sources of ignition.[1][10] Use
non-sparking tools, especially during cleanup of spills.[1][10]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent direct contact with Dimethyl isophthalate.

e Eye and Face Protection: Wear appropriate protective eyeglasses with side shields or
chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard
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EN166.[1][6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant protective gloves, such as nitrile rubber, to
prevent skin exposure.[1][2][5][6]

o Clothing: Wear a laboratory coat or other suitable protective clothing to prevent skin
contact.[1][2][6]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3][9] In situations where dust levels may be high, or
ventilation is insufficient, use a NIOSH/MSHA or European Standard EN 136 approved
respirator.[6][10]

Safe Handling and Storage

e Handling:
o Avoid contact with skin, eyes, and clothing.[1][6][8]
o Do not breathe dust.[1][9]
o Wash hands thoroughly after handling.[1][5][6]
o Do not eat, drink, or smoke in work areas.[5]
o Storage:
o Store in a tightly closed container.[3][6][8]

o Keep in a dry, cool, and well-ventilated place away from incompatible substances like
strong oxidizing agents.[3][4][6][8]

Accidental Release and First Aid Measures

e Spill Response:

o Ensure adequate ventilation.[1]
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o Avoid generating dust.[1][6][8]

o Vacuum or sweep up the material using spark-proof tools and place it into a suitable,
labeled container for disposal.[1][6][8]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek medical attention if
irritation persists.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
[1][10] Remove contaminated clothing.[6][8]

o Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek medical attention.[1][8]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][5]

Disposal Plan

» Waste Disposal: Dispose of contents and containers in accordance with local, regional, and
national hazardous waste regulations.[1][4] Waste should be sent to an approved waste
disposal plant.[1]

» Container Disposal: Do not re-use empty containers.[3] Handle contaminated packages in
the same way as the substance itself.[5]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Dimethyl
isophthalate.
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Caption: Workflow for the safe handling and disposal of Dimethyl isophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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